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Compound of Interest

3-Chloro-6-methoxypyrazin-2-
Compound Name:

amine
CAS No.: 13484-56-5
Cat. No.: B1589328

Get Quote

\ J

CAS: 59385-23-4 | Technical Guidance for Medicinal Chemistry Applications

Part 1: Executive Summary & Chemical Identity

3-Chloro-6-methoxypyrazin-2-amine is a critical heterocyclic building block utilized primarily
in the synthesis of bioactive small molecules, particularly kinase inhibitors and antimalarial
agents. Its utility stems from its amphoteric reactivity: the 2-amino group serves as a
nucleophile, while the 3-chloro position acts as an electrophilic handle for Nucleophilic Aromatic
Substitution (

) or palladium-catalyzed cross-coupling (Buchwald-Hartwig).

This dual reactivity, however, dictates its safety profile. The electron-deficient pyrazine ring
renders the compound susceptible to hydrolysis and interaction with biological nucleophiles
(proteins/DNA), necessitating strict containment protocols.

Physicochemical Profile
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Property Data Relevance to Safety

Unique Identifier for
CAS Number 59385-23-4
Inventory/Waste

Halogenated waste
Molecular Formula ) )
segregation required

Molecular Weight 159.57 g/mol Calculation of stoichiometry

Visual purity check (darkening

Appearance Off-white to yellow solid o o
indicates oxidation)
N Skin absorption risk via solvent
Solubility DMSO, Methanol, DCM
vector
) ) ) High thermal stability, but dust
Melting Point 168-172 °C (Typical)

hazard persists

Part 2: Hazard Architecture & Risk Assessment

Standard GHS Classification (Derived from Structural Analogues & Functional Group Analysis)

This compound is not just a passive solid; it is a reactive electrophile. The safety assessment is
built on the "Irritant Triad" common to halogenated aminopyrazines.

1. The Mechanistic Hazard
o Skin/Eye Irritation (H315, H319): The basic amine functionality (

~3-4) combined with the lipophilic chloropyrazine core allows the molecule to penetrate the
stratum corneum and react with mucosal membranes.

» Respiratory Sensitization (H335): As a fine powder, the particle size often allows deep lung
penetration. Upon contact with alveolar moisture, partial hydrolysis can release HCI (trace),
causing acute irritation.

o Acute Toxicity (H302/H312): Classified as Harmful if swallowed or in contact with skin.[1] The
metabolic breakdown often involves oxidative dechlorination, potentially stressing hepatic
glutathione reserves.
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2. The Reactivity Hazard

e Hydrolysis: The C-Cl bond is activated by the adjacent ring nitrogens. Exposure to
atmospheric moisture over time releases corrosive byproducts.

» Incompatibility: Violent reaction potential with strong oxidizing agents (e.g.,

) and acid chlorides.

Part 3: Operational Handling Protocol (The Self-
Validating System)

This protocol uses a "Check-Act-Verify" logic to ensure safety is not assumed but engineered
into the workflow.

Phase A: Engineering Controls & PPE

o Primary Barrier: All solids handling must occur within a certified Chemical Fume Hood (Face
velocity: 0.5 m/s).

e Glove Permeability: Standard nitrile gloves (0.11 mm) are insufficient for long-duration
handling in solution (DCM/DMSO).

o Recommendation:Double-gloving (Inner: Nitrile, Outer: Polychloroprene) or high-thickness
Nitrile (0.2 mm) when handling solutions.

o Respiratory: If handling >500 mg outside a hood (not recommended), a P95/P3 particulate
respirator is mandatory.

Phase B: The Weighing & Transfer Workflow

o Step 1 (Static Neutralization): Pyrazines are static-prone. Use an ionizing bar or anti-static
gun on the spatula and weigh boat before dispensing. Why? Prevents "particle jump" and
aerosolization.

o Step 2 (Solvation): Dissolve the solid immediately after weighing. Do not transport dry
powder across the lab.
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o Solvent Choice: Prefer DMSO or Anhydrous DMF. Avoid ethers if peroxide formation is a

concern.

o Step 3 (Quenching): Treat all glassware as "contaminated" until triple-rinsed with acetone.

Phase C: Storage & Stability

e Atmosphere: Store under Argon or Nitrogen.
o Temperature: 2—-8 °C (Refrigerated).
o Container: Amber glass (light sensitive).

 Visual Validation: If the solid turns from yellow to brown/black, significant oxidation or
hydrolysis has occurred. Re-purify or dispose.

Part 4: Visualization of Safety Logic
Diagram 1: The "Safe-Path" Handling Workflow

This diagram illustrates the decision tree for handling the compound, emphasizing the "Stop”
points if safety criteria are not met.
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Start: Handling 3-Chloro-6-methoxypyrazin-2-amine

PPE Validation:
Nitrile (Solids) vs. Laminate (Solutions)

Engineering Control:

Fume Hood Velocity > 0.5 m/s? SOIP; CITENEE e e

Weighing Protocol:
Anti-static Gun + Closed Balance

i

Solvation:
Dissolve in DMSO/DCM immediately

i

Reaction / Application

i

Waste Disposal:
Halogenated Organic Stream

STOP: Adjust Sash / Maintenance

Click to download full resolution via product page

Caption: Operational workflow emphasizing the critical "Stop" gates for PPE and Engineering
controls before chemical exposure occurs.

Diagram 2: Reactivity & Degradation Pathways

Understanding how the molecule degrades dictates why we store it under inert gas.
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UV Light / Heat

‘ A Hydrolysis Product:
Atmospheric Moisture 6-methoxy-3-ox0-3,4-dihydropyrazin-2-aminium —
(H20) (Loss of Cl)

Release of HCI
(Corrosive Gas)

e

3-Chloro-6-methoxypyrazin-2-amine

(Active Reagent) e— o~ Oxidative Degradation:

N-Oxides / Azo dimers
(Color Change: Yellow -> Brown)

Click to download full resolution via product page

Caption: Degradation pathways highlighting the release of corrosive HCI upon moisture
exposure, justifying the requirement for desiccant storage.

Part 5: Emergency Response (SOP)

In the event of exposure, the response must be immediate to mitigate the alkaline/irritant
effects.

e Eye Contact:
o Action: Rinse immediately with water for 15 minutes.[2]

o Critical Detail: Lift eyelids to ensure the removal of particulates trapped in the conjunctiva.
Do not use neutralizing agents.

» Skin Contact:
o Action: Wash with soap and water.[1][3][4][5][6]

o Contraindication:Do not use ethanol or DMSO to wash the skin; this will increase the
transdermal absorption of the dissolved compound.

o Spill Cleanup:
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o Small Spill (<1g): Wet wipe with acetone-dampened paper towel.

o Large Spill: Dampen the powder with water (mist) to prevent dusting, then sweep into a
halogenated waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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